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Compound of Interest

Compound Name:
DL-4-Hydroxy-2-ketoglutarate

lithium

Cat. No.: B15561403 Get Quote

Essential Safety and Handling Guide for DL-4-
Hydroxy-2-ketoglutarate lithium
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling DL-4-Hydroxy-2-ketoglutarate
lithium (CAS 1187-99-1). Given that the toxicological properties of this compound have not

been thoroughly investigated, it is imperative to treat it as a potentially hazardous substance

and adhere to strict laboratory safety protocols.

Chemical and Physical Properties
The following table summarizes the known quantitative data for DL-4-Hydroxy-2-
ketoglutarate lithium.
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Property Value Source(s)

CAS Number 1187-99-1 (free acid basis) [1][2][3][4]

Molecular Formula C₅H₆O₆ · xLi⁺ [1][3][4]

Molecular Weight 162.10 g/mol (free acid basis) [1][2][3][4]

Appearance White to off-white solid/powder [3][4]

Purity ≥90% (TLC) to ≥97.0% (HPLC) [1][2][3]

Storage Temperature -20°C for long-term storage [1][2][3][4]

Short-term Storage
Room temperature may be

acceptable
[3][4][5]

Personal Protective Equipment (PPE)
As a precaution, a comprehensive PPE strategy is mandatory when handling DL-4-Hydroxy-2-
ketoglutarate lithium. The unknown nature of its toxicological profile necessitates treating it as

a hazardous compound.

Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the

minimum requirement. A splash hazard warrants the use of chemical safety goggles. For

procedures with a higher risk of splashing or aerosolization, a face shield worn over safety

goggles is recommended.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn at

all times. Inspect gloves for any signs of degradation or puncture before use. For extended

contact, consider double-gloving.

Body Protection: A standard laboratory coat is required. For procedures involving larger

quantities or a significant risk of contamination, a chemical-resistant apron or disposable

coveralls should be worn.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize the risk of inhaling the powder. If a fume hood is
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not available, a NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is

necessary.

Operational and Disposal Plans
Handling and Storage

Handling: Only personnel trained in general laboratory procedures should handle this

compound.[3][4] Avoid creating dust when handling the solid material.[6] Use in a well-

ventilated area, such as a chemical fume hood. Avoid contact with skin, eyes, and clothing.

[6] Wash hands thoroughly after handling, even if gloves were worn.

Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability,

storage at -20°C is recommended.[1][2][3][4] Keep away from incompatible materials.

Ensure containers are clearly labeled.

Spill Response Plan
In the event of a spill, follow these procedural steps. Treat all spills of this material as potentially

hazardous.

Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in

a poorly ventilated area, evacuate the immediate area.

Don PPE: Before attempting any cleanup, don the appropriate personal protective

equipment as outlined above, including respiratory protection.

Contain the Spill: For a solid powder spill, carefully cover it with a damp paper towel or

absorbent pad to avoid generating airborne dust.

Clean Up: Gently sweep the contained material into a designated waste container using a

scoop or dustpan. Avoid dry sweeping, which can create dust.

Decontaminate: Wipe the spill area with a wet sponge or paper towel. Wash the area with

soap and water.

Dispose: Place all contaminated materials, including paper towels, gloves, and absorbent

pads, into a sealed, labeled hazardous waste bag or container.
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Report: Report the spill to your laboratory supervisor or Environmental Health & Safety

(EHS) department.

Mitochondrial Matrix

Cytosol / Peroxisome

Hydroxyproline DL-4-Hydroxy-2-ketoglutarateMultiple Steps HOGA Enzyme

Pyruvate

Glyoxylate Transport

Deficiency in PH3

Oxalate (Excess Production)LDHGlyoxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling DL-4-
Hydroxy-2-ketoglutarate lithium]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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